S-(5'-Adenosyl)-L-methionine chloride dihydrochloride

Specification

• Description: S-(5/'-Adenosyl)-L-methionine chloride (SAM) is a ubiquitous methyl donor involved in a wide variety of biological reactions, including those mediated by DNA and protein methyltransferases. The transfer of a methyl group from SAM to an acceptor produces S-adenosyl-L-homocysteine. SAM is also metabolized by SAM decarboxlase to give decarboxylated SAM, which is involved in the polyamine pathway that generates spermine. Cayman Chemical’s SAM has been purified to remove all S-adenosylhomocysteine, a known inhibitor of most SAM-dependent methyltransferases which is commonly found in other commercially available SAM. In addition, Cayman’s SAM contains no S-methylthioadenosine, a common impurity which may act as a substrate in some assay formats, resulting in high background.
• CAS No.: 86867-01-8
• Molecular Formula: C15H25Cl3N6O5S
• Molecular Weight: 507.8
• IUPAC Name: [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;chloride;dihydrochloride
• Standard InChI: InChI=1S/C15H22N6O5S.3ClH/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;;;/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);3*1H/t7-,8+,10+,11+,14+,27?;;;/m0.../s1
• Standard InChI Key: KBAFOJZCBYWKPU-XQVUROGGSA-N
• SMILES: C[S+](CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O.Cl.Cl.[Cl-]